2-(1-hydroxy-2-naphthyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 2-(1-hydroxynaphthalen-2-yl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C20H22N2O2/c1-19-9-21-11-20(2,18(19)24)12-22(10-19)17(21)15-8-7-13-5-3-4-6-14(13)16(15)23/h3-8,17,23H,9-12H2,1-2H3
• InChI Key: KNHDMPKNOKJANK-UHFFFAOYSA-N
• Canonical SMILES: CC12CN3CC(C1=O)(CN(C2)C3C4=C(C5=CC=CC=C5C=C4)O)C
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives closely related to 2-(1-hydroxy-2-naphthyl)-5,7-dimethyl-1,3-diazatricyclo[3.3.1.13,7]decan-6-one has been reported, involving the construction of the diazatricyclo[3.3.1.13–7]decan-6-ol framework and subsequent modifications. The key methodologies include nmr spectroscopy and X-ray diffraction for structural elucidation, highlighting the adamantane-like cage structure and stereoelectronic effects deduced from spectral data (Fernández et al., 1990).

Molecular Structure Analysis

The molecular structure of related compounds has been meticulously studied through 1H and 13C nmr spectroscopy, revealing that each ring within the adamantane cage system maintains a nearly perfect chair conformation. Crystal structure analysis via X-ray diffraction further confirms these findings, providing detailed insights into the spatial arrangement and electronic environment of the molecules (Fernández et al., 1990).

Chemical Reactions and Properties

The chemical reactivity of similar compounds encompasses a range of transformations, including halocyclisation and oxidative addition, leading to novel heterocyclic ring systems. These reactions demonstrate the versatility of the diazatricyclo[3.3.1.13–7]decane framework as a precursor for further chemical manipulations, yielding compounds with potential biological and pharmacological relevance (Raghavan & Rao, 1994).